Cas no 285977-71-1 (Benzenemethan-d2-ol-13C(9CI))

Benzenemethan-d2-ol-13C(9CI) structure
Benzenemethan-d2-ol-13C(9CI) structure
Product Name:Benzenemethan-d2-ol-13C(9CI)
CAS No:285977-71-1
MF:C7H8O
MW:111.142800331116
MDL:MFCD00083905
CID:248531
PubChem ID:16213529
Update Time:2025-04-19

Benzenemethan-d2-ol-13C(9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethan-d2-ol-13C(9CI)
    • dideuterio(phenyl)methanol
    • HY-B0892S
    • Benzyl alcohol-
    • Benzyl alcohol- alpha -13C- alpha , alpha -d2
    • A,
    • A-13C-
    • Benzyl-alpha-13c-alpha alpha-d2 alcohol
    • DTXSID20584019
    • Phenyl(~13~C,~2~H_2_)methanol
    • Benzyl alcohol-alpha-13C-alpha,alpha-d2, 99 atom % 13C, 98 atom % D
    • Benzyl alcohol-alpha-13C-alpha,alpha-d2
    • CS-0226280
    • A-d2
    • laurylthioglycolate
    • SCHEMBL1331010
    • dideuterio(phenyl)(113C)methanol
    • J-017134
    • 285977-71-1
    • MDL: MFCD00083905
    • Inchi: 1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2/i6+1D2
    • InChI Key: WVDDGKGOMKODPV-OCAPALNOSA-N
    • SMILES: O[13C]([2H])([2H])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 111.073423202g/mol
  • Monoisotopic Mass: 111.073423202g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 55.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.074 g/mL at 25 °C
  • Melting Point: -16--13 °C(lit.)
  • Boiling Point: 203-205 °C(lit.)
  • Flash Point: 201 °F
  • Refractive Index: n20/D 1.54(lit.)
  • Solubility: Not determined

Benzenemethan-d2-ol-13C(9CI) Security Information

  • Hazardous Material transportation number:UN 3334
  • WGK Germany:3
  • Hazard Category Code: 20/22
  • Safety Instruction: 26
  • Hazardous Material Identification: Xn

Benzenemethan-d2-ol-13C(9CI) Pricemore >>

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